Cas no 2648935-61-7 (2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid)

• Product Name: 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid
• CAS No: 2648935-61-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5915076
• PubChem ID: 165747596
• Update Time: 2025-06-08

2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid
• 2-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-methylbutanoic acid
• EN300-1490311
• 2648935-61-7

• Inchi： 1S/C26H32N2O5/c1-5-16(3)22(23(29)28-26(4,6-2)24(30)31)27-25(32)33-15-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,16,21-22H,5-6,15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t16-,22-,26?/m0/s1
• InChI Key： VAYBEMVCDQBQTA-ZJCFBTMHSA-N
• SMILES： O(C(N[C@H](C(NC(C(=O)O)(C)CC)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid

Introduction to 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid (CAS No. 2648935-61-7)

2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid, identified by its CAS number 2648935-61-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit complex structural features, making it a subject of intense study for its potential applications in drug development and therapeutic interventions.

The molecular structure of 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid is characterized by the presence of a chiral center at the (2S,3S) configuration, which contributes to its stereochemical diversity. This stereochemistry is crucial for its biological activity, as many pharmacologically active compounds rely on specific spatial arrangements of atoms to interact effectively with biological targets.

The compound incorporates a (9H-fluoren-9-yl)methoxycarbonyl moiety, which is a common pharmacophore in drug design due to its ability to enhance binding affinity and stability in protein interactions. This group is attached via an amide bond to a pentanamido backbone, which further modulates the compound's solubility and metabolic stability. The presence of both methyl and hydroxyl functional groups in the side chains also plays a critical role in determining its pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the fluoren-9-yl group interacts favorably with hydrophobic pockets in target proteins, while the amide and carboxylic acid functionalities engage in hydrogen bonding interactions. These insights have guided the optimization of analogs with improved efficacy and reduced side effects.

In the realm of drug discovery, CAS No. 2648935-61-7 has been explored as a potential lead compound for treating various diseases, including neurological disorders and inflammatory conditions. Preliminary in vitro studies have demonstrated its ability to modulate key signaling pathways involved in these pathologies. For instance, researchers have observed that this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation.

The chiral nature of 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid has also been leveraged to develop enantiomerically pure derivatives with enhanced selectivity. Enantioselective synthesis techniques have allowed chemists to produce single enantiomers with tailored biological profiles, reducing unwanted toxicities associated with racemic mixtures.

Current research is focused on understanding the metabolic fate of this compound in vivo. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in identifying degradation products and assessing its bioavailability. These studies are crucial for designing prodrugs or derivatives that exhibit prolonged circulation times and improved therapeutic windows.

The role of fluorene-based scaffolds in medicinal chemistry cannot be overstated. The rigid aromatic system provides structural stability while allowing for diverse functionalization at peripheral positions. In fact, recent publications highlight the use of fluorene derivatives as probes for studying protein-ligand interactions at atomic resolution. Techniques such as X-ray crystallography and cryo-electron microscopy have revealed detailed structures of complexes involving these compounds, shedding light on their mechanisms of action.

Another area of interest is the potential application of CAS No. 2648935-61-7 in combination therapies. Drug resistance remains a significant challenge in treating chronic diseases, prompting researchers to explore synergistic approaches using multiple compounds. Preliminary data suggest that when paired with existing therapeutics, this molecule can enhance treatment outcomes by targeting different aspects of disease pathology.

The synthesis of 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid presents unique challenges due to its complex stereochemistry and multiple functional groups. However, advances in asymmetric synthesis have made it feasible to produce this compound on a scalable basis. Catalytic methods involving transition metals such as rhodium and palladium have been particularly effective in constructing chiral centers with high enantioselectivity.

Future directions for research on this compound include exploring its potential as an intermediate for more complex drug candidates. By modifying specific functional groups or introducing new moieties, chemists can generate libraries of derivatives with tailored properties for addressing unmet medical needs. High-throughput screening techniques are being employed to rapidly assess the biological activity of these analogs.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like CAS No. 2648935-61-7. Machine learning algorithms can predict binding affinities and optimize molecular structures based on vast datasets derived from experimental results and literature sources. This interdisciplinary approach has already led to several breakthroughs in identifying novel therapeutics.

In conclusion, 2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-methylbutanoic acid (CAS No. 2648935-61-7) represents a compelling example of how structural complexity can be harnessed for therapeutic benefit. Its unique features make it a valuable tool for studying biological processes and developing next-generation pharmaceuticals. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.